N-[2-(1-azepanyl)-2-oxoethyl]-2,6-dichlorobenzenesulfonamide

Specification

• CAS No.: 690647-29-1
• Molecular Formula: C14H18Cl2N2O3S
• Molecular Weight: 365.27
• IUPAC Name: N-[2-(azepan-1-yl)-2-oxoethyl]-2,6-dichlorobenzenesulfonamide
• Standard InChI: InChI=1S/C14H18Cl2N2O3S/c15-11-6-5-7-12(16)14(11)22(20,21)17-10-13(19)18-8-3-1-2-4-9-18/h5-7,17H,1-4,8-10H2
• Standard InChI Key: IPYGQEKNHDJZPO-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)CNS(=O)(=O)C2=C(C=CC=C2Cl)Cl

Introduction

Synthesis

The synthesis of sulfonamides typically involves the reaction of sulfonyl chlorides with amines. For N-[2-(1-azepanyl)-2-oxoethyl]-2,6-dichlorobenzenesulfonamide, the synthesis might involve the use of 2,6-dichlorobenzenesulfonyl chloride as a starting material, reacting it with an appropriate amine precursor that contains the azepane and oxoethyl components.

Synthesis Steps:

• Preparation of Starting Materials: Obtain 2,6-dichlorobenzenesulfonyl chloride and the appropriate amine precursor.

• Reaction Conditions: Combine the sulfonyl chloride with the amine in a suitable solvent, possibly under basic conditions to facilitate the reaction.

• Purification: Isolate the product through methods such as recrystallization or chromatography.

Biological Activity

While specific biological activity data for N-[2-(1-azepanyl)-2-oxoethyl]-2,6-dichlorobenzenesulfonamide is not available, sulfonamides in general have been explored for various biological activities, including antimicrobial and anticancer effects. The presence of the azepane ring and the oxoethyl linker may influence the compound's interaction with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. These studies would help elucidate its potential applications in medicine or other fields.